Cas no 151038-76-5 (1-(benzyloxy)-2-bromo-4-chlorobenzene)

1-(Benzyloxy)-2-bromo-4-chlorobenzene is a halogenated aromatic compound featuring both bromo and chloro substituents on a benzene ring, along with a benzyloxy functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The presence of multiple reactive sites allows for selective functionalization, enabling the construction of complex molecular architectures. Its stability under standard conditions and well-defined reactivity profile make it suitable for pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for reproducible results in synthetic applications.

1-(benzyloxy)-2-bromo-4-chlorobenzene structure

151038-76-5 structure

Product Name:1-(benzyloxy)-2-bromo-4-chlorobenzene

CAS No:151038-76-5

MF:C₁₃H₁₀BrClO

MW:297.574902057648

MDL:MFCD11870105

CID:2138709

PubChem ID:11551125

Update Time:2025-06-08

1-(benzyloxy)-2-bromo-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(benzyloxy)-2-bromo-4-chlorobenzene
- 5-chloro-2-benzyloxybromobenzene
- benzyl 2-bromo-4-chlorophenyl ether
- BS-27682
- 2-bromo-4-chloro-1-phenylmethoxybenzene
- E90641
- 151038-76-5
- AKOS027439296
- SCHEMBL2101145
- MUPMHWOWVDUINO-UHFFFAOYSA-N
- DB-311188
- CS-0191343
- MFCD11870105
- 2-bromo-4-chlorobenzyloxybenzene
- MDL： MFCD11870105
- Inchi： 1S/C13H10BrClO/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： MUPMHWOWVDUINO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1OCC1C=CC=CC=1)Cl

Computed Properties

Exact Mass: 295.96000
Monoisotopic Mass: 295.96036Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23000
LogP: 4.68150

1-(benzyloxy)-2-bromo-4-chlorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0978637-5g	1-(benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	95%	5g	$710	2023-09-03
eNovation Chemicals LLC	Y0978637-10g	1-(benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	95%	10g	$820	2025-02-18
A2B Chem LLC	AF07262-500mg	1-(Benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	97%	500mg	$101.00	2024-01-03
A2B Chem LLC	AF07262-1g	1-(Benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	98%	1g	$106.00	2024-04-20
A2B Chem LLC	AF07262-5g	1-(Benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	98%	5g	$385.00	2024-04-20
eNovation Chemicals LLC	Y0978637-10g	1-(benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	95%	10g	$850	2024-08-02
1PlusChem	1P00AW0U-1g	1-(Benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	98%	1g	$89.00	2025-02-25
eNovation Chemicals LLC	Y0978637-10g	1-(benzyloxy)-2-bromo-4-chlorobenzene	151038-76-5	95%	10g	$820	2025-02-27